Cas no 1038703-67-1 (4-amino-4-(1-benzothiophen-3-yl)butanoic acid)

4-Amino-4-(1-benzothiophen-3-yl)butanoic acid is a synthetic organic compound featuring a benzothiophene core linked to a butanoic acid moiety via an amino group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and materials research. The benzothiophene group enhances aromatic interactions, while the carboxylic acid and amino functionalities offer sites for further derivatization, enabling applications in drug design and heterocyclic chemistry. Its well-defined molecular architecture facilitates precise modifications, supporting the development of bioactive molecules or functional materials. The compound's stability and synthetic versatility make it a useful intermediate for specialized chemical synthesis.
4-amino-4-(1-benzothiophen-3-yl)butanoic acid structure
1038703-67-1 structure
Product Name:4-amino-4-(1-benzothiophen-3-yl)butanoic acid
CAS No:1038703-67-1
MF:C12H13NO2S
MW:235.30212187767
CID:6404052
PubChem ID:43150943
Update Time:2025-10-28

4-amino-4-(1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-(1-benzothiophen-3-yl)butanoic acid
    • 1038703-67-1
    • EN300-1833217
    • Inchi: 1S/C12H13NO2S/c13-10(5-6-12(14)15)9-7-16-11-4-2-1-3-8(9)11/h1-4,7,10H,5-6,13H2,(H,14,15)
    • InChI Key: RCPCZXXRBMEEOD-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)C(CCC(=O)O)N

Computed Properties

  • Exact Mass: 235.06669983g/mol
  • Monoisotopic Mass: 235.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 91.6Ų

4-amino-4-(1-benzothiophen-3-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1833217-0.05g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
0.05g
$647.0 2023-09-19
Enamine
EN300-1833217-0.1g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
0.1g
$678.0 2023-09-19
Enamine
EN300-1833217-0.25g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
0.25g
$708.0 2023-09-19
Enamine
EN300-1833217-0.5g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
0.5g
$739.0 2023-09-19
Enamine
EN300-1833217-1.0g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
1g
$1414.0 2023-06-02
Enamine
EN300-1833217-2.5g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
2.5g
$1509.0 2023-09-19
Enamine
EN300-1833217-5.0g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
5g
$4102.0 2023-06-02
Enamine
EN300-1833217-10.0g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
10g
$6082.0 2023-06-02
Enamine
EN300-1833217-1g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
1g
$770.0 2023-09-19
Enamine
EN300-1833217-5g
4-amino-4-(1-benzothiophen-3-yl)butanoic acid
1038703-67-1
5g
$2235.0 2023-09-19

Additional information on 4-amino-4-(1-benzothiophen-3-yl)butanoic acid

Introduction to 4-amino-4-(1-benzothiophen-3-yl)butanoic acid (CAS No. 1038703-67-1)

4-amino-4-(1-benzothiophen-3-yl)butanoic acid, identified by the CAS number 1038703-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines a butanoic acid backbone with an amino group and a benzothiophene substituent. The presence of these functional groups makes it a versatile intermediate in the development of novel bioactive molecules, particularly in the domain of drug discovery and medicinal chemistry.

The molecular structure of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid consists of a four-carbon chain (butanoic acid) with an amino group (-NH₂) at the fourth carbon position, linked to a benzothiophene ring system at the same position. The benzothiophene moiety, a fused heterocyclic aromatic ring containing sulfur, is known for its role in enhancing the pharmacological properties of various therapeutic agents. This structural feature not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets, making it a valuable scaffold for designing molecules with specific pharmacological activities.

In recent years, there has been growing interest in exploring the potential of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid as a building block in medicinal chemistry. Its unique combination of functional groups allows for diverse modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can be further functionalized to introduce additional pharmacophores, while the benzothiophene ring can serve as a recognition element for target proteins or enzymes. This flexibility has made it a subject of interest in the synthesis of small-molecule inhibitors, agonists, and antagonists.

One of the most compelling aspects of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid is its potential role in addressing unmet medical needs. Current research efforts are focused on leveraging its structural features to develop novel therapeutics for various diseases. For example, studies have demonstrated its utility in generating compounds with anti-inflammatory, anticancer, and antimicrobial properties. The benzothiophene moiety, in particular, has been associated with enhanced binding affinity and selectivity towards certain biological targets, which is crucial for developing drugs with minimal side effects.

The synthesis of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the benzothiophene ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, including palladium-catalyzed cross-coupling reactions and enzymatic transformations. These innovations have not only improved the accessibility of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid but also opened new avenues for its application in drug development.

In addition to its pharmaceutical applications, 4-amino-4-(1-benzothiophen-3-yl)butanoic acid has shown promise in material science and industrial chemistry. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For instance, it can be used as a precursor in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. The ability to modify its structure further allows for customization according to specific industrial requirements.

The latest research findings highlight the potential of 4-amino-4-(1-benzothiophen-3-yl)butanoic acid in addressing emerging challenges in medicine and materials science. By integrating cutting-edge synthetic techniques with computational modeling, scientists are uncovering new ways to harness its properties for innovative applications. These efforts are not only expanding our understanding of this compound but also paving the way for future breakthroughs that could benefit society.

In conclusion,4-amino-4-(1-benzothiophen-3-yllutanoic acid (CAS No. 1038703 - 67 - 1) is a multifaceted compound with significant potential across multiple domains. Its unique structure and functional groups make it an invaluable tool in pharmaceutical research, material science, and industrial chemistry. As our understanding of its properties continues to evolve,this compound is poised to play a crucial role in shaping the future of scientific innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD